Cas no 1602502-77-1 (3-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropan-1-ol)

• Product Name: 3-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropan-1-ol
• CAS No: 1602502-77-1
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 5715083
• PubChem ID: 116492753
• Update Time: 2023-10-17

3-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1109176
• 3-(4-Amino-3,5-dimethyl-1H-pyrazol-1-yl)-2-methylpropan-1-ol
• 1602502-77-1
• 1H-Pyrazole-1-propanol, 4-amino-β,3,5-trimethyl-

• Inchi： 1S/C9H17N3O/c1-6(5-13)4-12-8(3)9(10)7(2)11-12/h6,13H,4-5,10H2,1-3H3
• InChI Key： YMJUCMHWQLSPTH-UHFFFAOYSA-N
• SMILES： OCC(C)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 350.8±42.0 °C(Predicted)
• pka: 14.82±0.10(Predicted)